Cas no 5813-91-2 (Octanethioamide)

• Product Name: Octanethioamide
• CAS No: 5813-91-2
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 342981
• PubChem ID: 13004571
• Update Time: 2025-04-19

Octanethioamide Chemical and Physical Properties

Names and Identifiers

• Octanethioamide
• thiooctanamide
• DTXSID30514827
• 5813-91-2
• SCHEMBL3033182

• Inchi： 1S/C8H17NS/c1-2-3-4-5-6-7-8(9)10/h2-7H2,1H3,(H2,9,10)
• InChI Key： JRTRLPYYOMZHLC-UHFFFAOYSA-N
• SMILES： S=C(CCCCCCC)N

Computed Properties

• Exact Mass: 159.10831
• Monoisotopic Mass: 159.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 91.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• PSA: 26.02